2-Bromo-2-(2,4-difluorophenyl)-1-cyclopropylethanone

• Molecular Formula: C11H9BrF2O
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 2-bromo-1-cyclopropyl-2-(2,4-difluorophenyl)ethanone
• InChI: InChI=1S/C11H9BrF2O/c12-10(11(15)6-1-2-6)8-4-3-7(13)5-9(8)14/h3-6,10H,1-2H2
• InChI Key: IBZFOHAQJAUDME-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C(C2=C(C=C(C=C2)F)F)Br

Description

2-Bromo-2-(2,4-difluorophenyl)-1-cyclopropylethanone is a useful research compound. Its molecular formula is C11H9BrF2O and its molecular weight is 275.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-(2,4-difluorophenyl)-1-cyclopropylethanone (329 mg) in carbon tetrachloride (10 ml) was added N-bromosuccinimide (360 mg) and 75% benzoyl peroxide with stirring at room temperature, and the resulting mixture was refluxed for 3.5 hours. After the reaction mixture was filtrated, 1N aqueous sodium hydroxide solution was added to the filtrate. The resulting mixture was extracted with ethyl acetate, and the extract was washed with saturated sodium chloride solution. The organic layer was dried over anhydrous sodium sulfate, and the solvent was removed in vacuo to afford the title compound (390 mg, yield: 84%) as a yellow oil.